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Compound of Interest

Compound Name: Eupalinolide K

Cat. No.: B2508484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Eupalinolide K is a sesquiterpene lactone that has garnered significant interest within the

scientific community for its potential therapeutic applications, notably as a STAT3 inhibitor.[1][2]

[3] Proper preparation of Eupalinolide K stock solutions is a critical first step for accurate and

reproducible in vitro studies. This document provides detailed protocols for the preparation,

storage, and handling of Eupalinolide K for cell culture applications, ensuring optimal

performance and stability.

Physicochemical Properties of Eupalinolide K
A comprehensive understanding of the physicochemical properties of Eupalinolide K is

essential for its effective use in experimental settings.
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Property Value Source

Molecular Formula C₂₀H₂₆O₆ [1]

Molecular Weight 362.42 g/mol [1]

CAS Number 108657-10-9

Appearance Off-white to light yellow solid

Purity >98% (typical)

Solubility

DMSO: 50 mg/mL (137.96

mM) (ultrasonication

recommended) H₂O: 5 mg/mL

(13.80 mM) (ultrasonication

recommended)

Preparation of Eupalinolide K Stock Solutions
The following protocol outlines the steps for preparing a high-concentration stock solution of

Eupalinolide K in Dimethyl Sulfoxide (DMSO), a commonly used solvent for cell culture

experiments.

Materials
Eupalinolide K powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibration: Allow the Eupalinolide K vial to equilibrate to room temperature for at least 30

minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Eupalinolide K powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.62 mg of Eupalinolide K.

Solvent Addition: Add the appropriate volume of sterile DMSO to the Eupalinolide K powder.

To continue the example, add 1 mL of DMSO to the 3.62 mg of Eupalinolide K.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the vial in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months). Always protect the stock solution from light.

Stock Solution Preparation Table for Different
Concentrations
The following table provides the required mass of Eupalinolide K to prepare stock solutions of

various concentrations and volumes.

Desired Concentration Volume
Mass of Eupalinolide K
Required

1 mM 1 mL 0.362 mg

5 mM 1 mL 1.81 mg

10 mM 1 mL 3.62 mg

50 mM 1 mL 18.12 mg
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Working Solution Preparation
For cell culture experiments, the high-concentration stock solution must be diluted to the final

working concentration in the cell culture medium.

Protocol for Preparing a Working Solution
Thawing: Thaw a single aliquot of the Eupalinolide K stock solution at room temperature.

Dilution: Serially dilute the stock solution in a sterile cell culture medium to achieve the

desired final concentration. It is recommended to perform a multi-step dilution to ensure

accuracy. For example, to prepare a 10 µM working solution from a 10 mM stock, first, dilute

the stock 1:100 in the medium (e.g., 1 µL of stock in 99 µL of medium) to get a 100 µM

intermediate solution. Then, dilute this intermediate solution 1:10 (e.g., 10 µL of intermediate

in 90 µL of medium) to get the final 10 µM working solution.

Mixing: Gently mix the working solution by pipetting up and down. Avoid vigorous vortexing,

which can cause protein denaturation in the medium.

Application: Immediately add the working solution to the cell culture.

Important Note: The final concentration of DMSO in the cell culture should be kept low (typically

≤ 0.1%) to avoid solvent-induced cytotoxicity.

Stability and Storage
Proper storage of Eupalinolide K and its stock solutions is crucial for maintaining its biological

activity.
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Form
Storage
Temperature

Duration
Special
Conditions

Source

Solid Powder -20°C Up to 24 months Protect from light

Stock Solution in

DMSO
-20°C Up to 1 month

Protect from

light, aliquot to

avoid freeze-

thaw cycles

Stock Solution in

DMSO
-80°C Up to 6 months

Protect from

light, aliquot to

avoid freeze-

thaw cycles

Mechanism of Action: STAT3 Signaling Pathway
Inhibition
Eupalinolide K has been identified as an inhibitor of the Signal Transducer and Activator of

Transcription 3 (STAT3) signaling pathway. The diagram below illustrates the canonical STAT3

signaling pathway and the inhibitory point of Eupalinolide K.
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Caption: Eupalinolide K inhibits the STAT3 signaling pathway.
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Experimental Workflow for Cell Viability Assay
The following diagram outlines a typical experimental workflow for assessing the effect of

Eupalinolide K on cell viability using an MTT assay.
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Caption: Workflow for a cell viability (MTT) assay.
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Safety Precautions
Eupalinolide K is a research chemical. Standard laboratory safety practices should be

followed. Use appropriate personal protective equipment, including gloves, a lab coat, and

safety glasses, when handling the compound and its solutions. Work in a well-ventilated area

or a chemical fume hood. In case of contact with skin or eyes, rinse immediately with plenty of

water. Consult the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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